Cas no 106401-57-4 (2-o-benzyl-3-o-allyl-sn-glycerol)

• Product Name: 2-o-benzyl-3-o-allyl-sn-glycerol
• CAS No: 106401-57-4
• MF: C₁₃H₁₈O₃
• MW: 222.280224323273
• CID: 893798
• Update Time: 2026-04-29

2-o-benzyl-3-o-allyl-sn-glycerol Chemical and Physical Properties

Names and Identifiers

• 2-o-benzyl-3-o-allyl-sn-glycerol
• (2R)-2-phenylmethoxy-3-prop-2-enoxypropan-1-ol
• 1-O-allyl-2-O-benzyl-sn-glycerol
• 3-O-allyl-2-O-benzyl-sn-glycerol

• Inchi： InChI=1S/C13H18O3/c1-2-8-15-11-13(9-14)16-10-12-6-4-3-5-7-12/h2-7,13-14H,1,8-11H2/t13-/m1/s1
• InChI Key： WKQVSYDAAVQSQC-CYBMUJFWSA-N
• SMILES： C=CCOC[C@@H](CO)OCC1=CC=CC=C1

Computed Properties

• Exact Mass: 222.12600
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 8

Experimental Properties

• PSA: 38.69000
• LogP: 1.76670

Additional information on 2-o-benzyl-3-o-allyl-sn-glycerol

Recent Advances in the Study of 2-O-Benzyl-3-O-Allyl-sn-Glycerol (CAS: 106401-57-4) in Chemical Biology and Pharmaceutical Research

The compound 2-O-benzyl-3-O-allyl-sn-glycerol (CAS: 106401-57-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in synthetic chemistry and drug development. This glycerol derivative serves as a crucial intermediate in the synthesis of various bioactive molecules, including phospholipids, glycolipids, and other lipid-based therapeutics. Recent studies have explored its role in modulating lipid metabolism, membrane dynamics, and as a precursor for novel drug candidates targeting inflammatory and metabolic disorders.

One of the key advancements in the study of 2-O-benzyl-3-O-allyl-sn-glycerol is its application in the synthesis of enantiomerically pure phospholipids. Researchers have developed efficient stereoselective pathways utilizing this compound to produce phosphatidylcholine analogs with high yield and purity. These analogs are being investigated for their potential in drug delivery systems, particularly in the encapsulation of hydrophobic therapeutics, enhancing their bioavailability and targeted delivery to diseased tissues.

In addition to its synthetic utility, recent pharmacological studies have highlighted the anti-inflammatory properties of derivatives derived from 2-O-benzyl-3-O-allyl-sn-glycerol. In vitro and in vivo experiments demonstrate that these compounds can inhibit key pro-inflammatory cytokines, such as TNF-α and IL-6, suggesting their potential as novel anti-inflammatory agents. Furthermore, structural modifications of this glycerol derivative have led to the discovery of compounds with enhanced metabolic stability and reduced toxicity profiles, paving the way for preclinical development.

Another promising area of research involves the use of 2-O-benzyl-3-O-allyl-sn-glycerol in the development of antimicrobial agents. Recent findings indicate that certain analogs exhibit potent activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and Escherichia coli. Mechanistic studies suggest that these compounds disrupt bacterial cell membrane integrity, offering a new strategy to combat antibiotic resistance. This discovery is particularly relevant given the growing global threat of antimicrobial resistance.

Looking ahead, the versatility of 2-O-benzyl-3-O-allyl-sn-glycerol continues to inspire innovative research across multiple disciplines. Future directions may include its application in nanotechnology-based drug delivery, personalized medicine, and the development of next-generation lipid-based therapeutics. As researchers uncover more about its biochemical interactions and therapeutic potential, this compound is poised to play an increasingly important role in advancing chemical biology and pharmaceutical sciences.